Cas no 1805943-83-2 (3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1805943-83-2
• MF: C₇H₃ClF₃IN₂O₃
• MW: 382.463003396988
• CID: 4835620
• Update Time: 2025-06-08

3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3ClF3IN2O3/c8-1-3-5(14(15)16)4(2-13-6(3)12)17-7(9,10)11/h2H,1H2
• InChI Key： PSAVSMBFSKMRGH-UHFFFAOYSA-N
• SMILES： IC1C(CCl)=C(C(=CN=1)OC(F)(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 2.9
• Topological Polar Surface Area: 67.9

Additional information on 3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine

3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1805943-83-2): An Overview

3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1805943-83-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl, iodo, nitro, and trifluoromethoxy substituents on a pyridine ring. These functional groups endow the molecule with a range of chemical and biological properties that make it a valuable tool in the development of novel therapeutic agents.

The synthesis of 3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine involves several intricate steps, reflecting the complexity of its structure. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for its application in pharmaceutical research. The compound's synthesis typically begins with the formation of a pyridine core, followed by sequential introduction of the substituents through various chemical reactions such as halogenation, nitration, and trifluoromethylation.

In terms of its chemical properties, 3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine exhibits high reactivity due to the presence of multiple electron-withdrawing groups. The chloromethyl group can undergo nucleophilic substitution reactions, making it useful as a reactive intermediate in the synthesis of more complex molecules. The iodo group, on the other hand, can be readily displaced by other nucleophiles, providing versatility in its synthetic applications. The nitro group imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability. Lastly, the trifluoromethoxy group enhances lipophilicity and can affect the compound's biological activity.

The biological activity of 3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine has been extensively studied in recent years. Research has shown that this compound possesses potent antiproliferative and cytotoxic effects against various cancer cell lines. The mechanism of action is believed to involve multiple pathways, including disruption of DNA replication and induction of apoptosis. These properties make it a promising lead compound for the development of anticancer drugs.

Beyond its potential as an anticancer agent, 3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine has also been explored for its use in other therapeutic areas. For instance, studies have demonstrated its ability to modulate specific enzymes and receptors involved in inflammatory processes, suggesting potential applications in treating inflammatory diseases. Additionally, its lipophilic nature makes it suitable for crossing biological membranes, which is advantageous for drug delivery systems targeting specific tissues or organs.

The safety profile of 3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine is an important consideration in its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, although further research is needed to fully understand its long-term effects and potential side effects. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects.

In conclusion, 3-(Chloromethyl)-2-iodo-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1805943-83-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and diverse biological activities make it a valuable tool for scientists working on novel therapeutic agents. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery and development of new drugs for various diseases.